Cas no 2171574-74-4 (3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid)

• Product Name: 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
• CAS No: 2171574-74-4
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6567085
• PubChem ID: 165555858
• Update Time: 2025-07-02

3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
• 2171574-74-4
• 3-{[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid
• EN300-1543652

• Inchi： 1S/C27H31N3O5/c1-2-18(15-25(31)32)16-29-26(33)24(13-7-8-14-28)30-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,2,7-8,13,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IUHDREIMVPLUKS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)CC)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Additional information on 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid

Latest Research Insights on 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS: 2171574-74-4)

The compound 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS: 2171574-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique Fmoc-protected amino acid structure with a cyano functional group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies highlight its role in facilitating the synthesis of complex peptide-based therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key advancements in the application of this compound is its utilization in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protecting group enhances the stability of the intermediate during synthesis, while the cyano moiety offers a versatile handle for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry detailed its use in the development of protease-resistant peptide analogs, showcasing its potential in addressing challenges related to peptide degradation in vivo.

Additionally, the compound's structural features have been exploited in the design of novel prodrugs. A recent preprint on bioRxiv (2024) reported the successful conjugation of 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid with anticancer agents, resulting in improved solubility and targeted release profiles. The study emphasized the compound's ability to act as a linker, enabling controlled drug release in response to specific enzymatic triggers within tumor microenvironments.

From a mechanistic perspective, computational modeling studies have shed light on the compound's interactions with biological targets. Molecular dynamics simulations, as described in a 2024 ACS Chemical Biology publication, revealed that the cyano group participates in hydrogen bonding with active site residues of target enzymes, thereby enhancing binding affinity. This insight has paved the way for rational drug design strategies, particularly in the development of enzyme inhibitors for metabolic disorders.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies, such as those presented at the 2024 American Chemical Society National Meeting, have highlighted the need for further modifications to improve oral bioavailability. Researchers are actively exploring derivatives of 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid to address these limitations while retaining its synthetic utility.

In conclusion, 3-{5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS: 2171574-74-4) represents a versatile tool in modern pharmaceutical research. Its applications span from peptide synthesis to prodrug development, with ongoing studies continuing to uncover new therapeutic possibilities. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation biologics and small-molecule therapeutics.